molecular formula C18H16N2O2 B7463174 4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile

4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile

Cat. No. B7463174
M. Wt: 292.3 g/mol
InChI Key: RCAGJHPIBQPALY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile, also known as MQNB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it an important tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of 4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. In the central nervous system, this compound has been shown to inhibit acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. In the cardiovascular system, this compound has been shown to inhibit angiotensin-converting enzyme (ACE), an enzyme that plays a role in regulating blood pressure. This inhibition leads to a decrease in blood pressure, which can be beneficial for patients with hypertension.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects, including changes in neurotransmitter levels, blood pressure, and heart rate. In the central nervous system, this compound has been shown to increase acetylcholine levels and improve cognitive function. In the cardiovascular system, this compound has been shown to decrease blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile in lab experiments is its versatility. This compound has been shown to have potential in a variety of different research areas, making it a valuable tool for researchers in many different fields. However, one limitation of using this compound is its potential toxicity. This compound has been shown to have toxic effects in some animal models, which could limit its usefulness in certain research applications.

Future Directions

There are many potential future directions for research on 4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile. One area of interest is the development of new treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has shown promise in this area, and further research could lead to the development of new therapies. Another area of interest is the development of new treatments for hypertension and other cardiovascular diseases. This compound has shown potential as a treatment for these conditions, and further research could lead to the development of new therapies. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile can be synthesized using a variety of methods, including the reaction of 6-methoxy-3,4-dihydro-2H-quinoline-1-carboxylic acid with benzonitrile in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). This reaction typically takes place in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Scientific Research Applications

4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and cancer. In the central nervous system, this compound has been shown to have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In the cardiovascular system, this compound has been shown to have potential as a treatment for hypertension and other cardiovascular diseases. In cancer research, this compound has been studied for its potential as a chemotherapeutic agent.

properties

IUPAC Name

4-(6-methoxy-3,4-dihydro-2H-quinoline-1-carbonyl)benzonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N2O2/c1-22-16-8-9-17-15(11-16)3-2-10-20(17)18(21)14-6-4-13(12-19)5-7-14/h4-9,11H,2-3,10H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RCAGJHPIBQPALY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=C(C=C3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

292.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.